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Compound of Interest

Compound Name: (R)-(-)-2-Bromo-1-phenylethanol

CAS No.: 73908-23-3

Cat. No.: B1594525

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the chiral

compound (R)-(-)-2-Bromo-1-phenylethanol. The information presented herein is essential for

the identification, characterization, and quality control of this important chemical entity in

research and drug development settings. This document details its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized

experimental protocols for these analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

Below are the ¹H and ¹³C NMR data for (R)-(-)-2-Bromo-1-phenylethanol, typically recorded in

deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.

¹H NMR Spectroscopic Data
The ¹H NMR spectrum provides information about the chemical environment of the hydrogen

atoms in the molecule.
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Proton Assignment
Chemical Shift (δ,

ppm)
Multiplicity

Coupling Constant

(J, Hz)

Aromatic-H 7.29–7.38 m -

CH-OH 4.94–4.96 m -

CH₂Br
3.59 (dd), 3.71-3.76

(m)
m -

OH 2.65 s -

Table 1: ¹H NMR spectral data for (R)-(-)-2-Bromo-1-phenylethanol.

¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum reveals the different carbon environments within the molecule.[1]

Carbon Assignment Chemical Shift (δ, ppm)

Aromatic C (Quaternary) 143.7

Aromatic CH 128.7, 127.9, 125.8

C-OH 71.3

C-Br 41.5, 41.7

Table 2: ¹³C NMR spectral data for (R)-(-)-2-Bromo-1-phenylethanol.[1]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.
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Wavenumber (cm⁻¹) Vibrational Mode Intensity

3385 O-H stretch Broad

3031 Aromatic C-H stretch Medium

1493, 1454 Aromatic C=C stretch Medium-Strong

1054 C-O stretch Strong

765, 701 C-H out-of-plane bend Strong

~600-500 C-Br stretch Medium-Strong

Table 3: Key IR absorption bands for (R)-(-)-2-Bromo-1-phenylethanol.[2]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in its identification and structural elucidation. The mass spectrum of (R)-
(-)-2-Bromo-1-phenylethanol would be expected to show a molecular ion peak and

characteristic fragmentation patterns. Due to the presence of bromine, isotopic peaks for

bromine-containing fragments ([M] and [M+2]) with nearly equal intensity are a key diagnostic

feature.

m/z Proposed Fragment Notes

200/202 [C₈H₉BrO]⁺ Molecular ion ([M]⁺, [M+2]⁺)

121 [C₈H₉O]⁺ Loss of Br radical

107 [C₇H₇O]⁺
Loss of CH₂Br radical from the

molecular ion

79/81 [Br]⁺ Bromine cation

77 [C₆H₅]⁺ Phenyl cation

51 [C₄H₃]⁺
A common fragment from the

phenyl ring
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Table 4: Proposed mass spectral fragmentation of (R)-(-)-2-Bromo-1-phenylethanol.[3]

Experimental Protocols
The following sections outline generalized experimental protocols for the spectroscopic

techniques discussed. Specific instrument parameters may vary.

NMR Spectroscopy Protocol
For the analysis of chiral secondary alcohols like (R)-(-)-2-Bromo-1-phenylethanol, a standard

¹H and ¹³C NMR experiment is performed.

Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of an internal standard

(e.g., TMS).

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

ensure a homogeneous magnetic field.

Data Acquisition: Acquire the ¹H spectrum using a standard pulse sequence. For the ¹³C

spectrum, a proton-decoupled sequence is typically used to simplify the spectrum and

improve the signal-to-noise ratio.

Data Processing: Fourier transform the acquired free induction decay (FID) to obtain the

spectrum. Phase and baseline correct the spectrum. Integrate the signals in the ¹H spectrum

and reference the chemical shifts to the internal standard.

FTIR Spectroscopy Protocol
For a liquid sample such as (R)-(-)-2-Bromo-1-phenylethanol, the Attenuated Total

Reflectance (ATR) or transmission method can be used.

Sample Preparation (ATR): Place a small drop of the neat liquid sample directly onto the ATR

crystal.

Sample Preparation (Transmission): Place a drop of the liquid between two salt plates (e.g.,

NaCl or KBr) to create a thin film.
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Background Spectrum: Record a background spectrum of the empty ATR crystal or clean

salt plates.

Sample Spectrum: Acquire the spectrum of the sample. The instrument software will

automatically ratio the sample spectrum to the background spectrum to produce the final

absorbance or transmittance spectrum.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a powerful technique for separating and identifying volatile and semi-volatile

compounds.

Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a

volatile organic solvent (e.g., dichloromethane or hexane).

GC Method:

Injector: Set the injector temperature to ensure rapid vaporization of the sample (e.g., 250

°C).

Column: Use a suitable capillary column (e.g., a non-polar DB-5ms or equivalent).

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, and then

ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280

°C) to ensure separation of components.

Carrier Gas: Use an inert carrier gas, typically helium, at a constant flow rate.

MS Method:

Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.
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Mass Analyzer: Scan a mass range appropriate for the expected molecular weight and

fragments (e.g., m/z 40-300).

Interface Temperature: Ensure the transfer line from the GC to the MS is heated to prevent

condensation of the sample (e.g., 280 °C).

Data Analysis: Analyze the resulting chromatogram to determine the retention time of the

compound. Examine the mass spectrum of the corresponding peak to identify the molecular

ion and analyze the fragmentation pattern.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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